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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1663926 Get Quote

Technical Guide: 2,4-Dimethyl-1,3-dioxane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

available scientific data for 2,4-Dimethyl-1,3-dioxane. While this compound is a known

chemical entity, in-depth research into its biological activity and applications in drug

development is limited in publicly accessible literature.

Chemical Identity and Properties
2,4-Dimethyl-1,3-dioxane is a heterocyclic organic compound. It exists as a colorless liquid

and is characterized by the presence of a dioxane ring with two methyl substituents at the 2nd

and 4th positions.[1] The presence of two chiral centers at these positions gives rise to cis and

trans stereoisomers.[2]

Table 1: Physicochemical Properties of 2,4-Dimethyl-1,3-dioxane
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Property Value Source

Molecular Weight 116.16 g/mol [1][3][4][5]

Molecular Formula C₆H₁₂O₂ [1][2][3][4][5]

CAS Registry Number 766-20-1 [2][3][5]

Boiling Point 118 °C [5]

Density 0.94 g/cm³ [5]

Appearance
Colorless to Almost Colorless

Clear Liquid
[1]

Purity (typical) >98.0% (GC) [1]

Synthesis
A general method for the synthesis of 1,3-dioxanes involves the acid-catalyzed acetalization of

a 1,3-diol with an aldehyde or ketone. For 2,4-Dimethyl-1,3-dioxane, this would typically

involve the reaction of 1,3-butanediol with acetaldehyde or its equivalent.

General Synthesis of 2,4-Dimethyl-1,3-dioxane

Reactants Reaction Conditions

Product

1,3-Butanediol

2,4-Dimethyl-1,3-dioxane

+

Acetaldehyde

+

Acid Catalyst

catalyzes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Application and toxicological of 2,2-Dimethyl-1,3-dioxane-4,6-dione_Chemicalbook
[chemicalbook.com]

2. 1,3-Dioxane, 2,4-diisopropyl-5,5-dimethyl- [webbook.nist.gov]

3. 2,4-dimethyl-1,3-dioxane, 766-20-1 [thegoodscentscompany.com]

4. chemsynthesis.com [chemsynthesis.com]

5. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [Molecular weight of 2,4-Dimethyl-1,3-dioxane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663926#molecular-weight-of-2-4-dimethyl-1-3-
dioxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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